![molecular formula C16H15FO2 B1438274 1-[2-Fluoro-6-(1-phenylethoxy)phenyl]ethan-1-one CAS No. 1019624-98-6](/img/structure/B1438274.png)
1-[2-Fluoro-6-(1-phenylethoxy)phenyl]ethan-1-one
Overview
Description
Scientific Research Applications
Electrochemical Methods and Organic Synthesis
Research by Kunugi et al. (1993) explored the electrochemical reduction of 1-fluoro-2-arylvinyl phenyl sulphones, leading to the formation of 1-fluoro-2-aryl-ethylenes, demonstrating the utility of fluorinated compounds in developing novel organic synthesis methods Kunugi et al., 1993.
Liquid Crystal Technologies
A study on the synthesis of new chiral smectic mesogens by Kula et al. (2010) involving compounds with fluorophenyl components underscores the relevance of fluorinated aromatic compounds in advancing liquid crystal technologies Kula et al., 2010.
Organometallic Chemistry and Catalysis
Ooi et al. (2003) reported on the synthesis and application of fluorotetraphenylbismuth in alpha-phenylation of ketones and esters, illustrating the role of fluorinated compounds in catalysis and organometallic chemistry Ooi et al., 2003.
Photophysical Properties and Material Science
Research by Zhang et al. (2008) on gold(I)-catalyzed intermolecular hydroalkoxylation of allenes with alcohols, although not directly related, suggests the importance of fluorinated compounds in studying and developing new reactions for material science applications Zhang et al., 2008.
Properties
IUPAC Name |
1-[2-fluoro-6-(1-phenylethoxy)phenyl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FO2/c1-11(18)16-14(17)9-6-10-15(16)19-12(2)13-7-4-3-5-8-13/h3-10,12H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIYGELHVEUXPSB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)OC2=C(C(=CC=C2)F)C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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